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Compound of Interest

Compound Name: Einecs 281-324-1

Cat. No.: B12669634 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data for guanidinium octylphosphonate as a flame retardant

is not readily available in the public domain. The following application notes and protocols are

based on the established principles of phosphorus-nitrogen flame retardancy and data from

analogous compounds, such as guanidinium salts and other organophosphonates. The

provided protocols are standardized methods for evaluating flame retardant efficacy.

Introduction
Guanidinium octylphosphonate is a halogen-free flame retardant that combines the flame-

inhibiting properties of phosphorus and nitrogen in a single molecule. The presence of the

guanidinium cation and the octylphosphonate anion suggests a mechanism of action that

involves both condensed-phase and gas-phase activity to suppress fire. This synergistic effect

is characteristic of intumescent flame retardants, which form a protective char layer upon

heating, insulating the underlying material and reducing the release of flammable volatiles.[1][2]

[3][4][5]

Key Features:

Halogen-Free: Environmentally friendly alternative to halogenated flame retardants.

Synergistic P-N System: Combines the char-forming and gas-phase inhibition mechanisms

of phosphorus and nitrogen.[1][3][5]
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Intumescent Action: Expected to form a protective carbonaceous char layer.[1][4]

Versatile Applications: Potentially suitable for various polymers, including polyolefins,

polyamides, and epoxy resins.

Proposed Mechanism of Action
The flame retardant action of guanidinium octylphosphonate is believed to proceed through a

combination of condensed-phase and gas-phase mechanisms upon thermal decomposition.

Condensed-Phase Action:

Decomposition: Upon heating, guanidinium octylphosphonate decomposes to release

phosphoric acid and nitrogen-containing compounds.

Catalytic Dehydration: The phosphoric acid acts as a catalyst for the dehydration of the

polymer matrix, promoting the formation of a carbonaceous char layer.

Char Formation: The nitrogenous compounds contribute to the formation of a stable,

insulating char structure. This char layer acts as a physical barrier, limiting the heat transfer

to the underlying polymer and reducing the release of flammable gases.[1][4]

Gas-Phase Action:

Release of Non-flammable Gases: The decomposition of the guanidinium moiety releases

non-flammable gases such as ammonia (NH₃) and nitrogen (N₂).

Dilution Effect: These gases dilute the flammable volatiles in the gas phase, reducing their

concentration below the lower flammability limit.

Radical Quenching: Phosphorus-containing radicals (e.g., PO•) can be released into the gas

phase, where they act as scavengers for high-energy H• and OH• radicals, interrupting the

exothermic combustion reactions in the flame.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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